Cas no 91591-66-1 (5-Chloro-2-methoxy-4,6-dimethylnicotinonitrile)

• Product Name: 5-Chloro-2-methoxy-4,6-dimethylnicotinonitrile
• CAS No: 91591-66-1
• MF: C₉H₉ClN₂O
• MW: 196.63356089592
• CID: 2356431
• PubChem ID: 13849138
• Update Time: 2025-04-21

5-Chloro-2-methoxy-4,6-dimethylnicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 91591-66-1
• 5-Chloro-2-methoxy-4,6-dimethylnicotinonitrile

• Inchi： 1S/C9H9ClN2O/c1-5-7(4-11)9(13-3)12-6(2)8(5)10/h1-3H3
• InChI Key： BIOUFGBVFKXAMD-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NC(=C(C#N)C=1C)OC

Computed Properties

• Exact Mass: 196.0403406Da
• Monoisotopic Mass: 196.0403406Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 45.9Ų